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Compound of Interest

Compound Name: alpha-Chlorobenzaldoxime

CAS No.: 698-16-8; 81745-44-0

Cat. No.: B2562045

Get Quote

Compound:

-Chlorobenzaldoxime (Benzohydroximoyl chloride) CAS: 769-25-5 / 698-16-8 Hazard Class:
Severe Skin Irritant / Potential Sensitizer / Lachrymator Primary Risk: Hydrolysis releasing HCl;
formation of reactive Nitrile Oxides.[1][2]

Part 1: Immediate Response (Emergency Triage)[1]
Q: I just splashed

-Chlorobenzaldoxime on my skin. What is the immediate protocol?

A: Execute the "Flush-Neutralize-Monitor" protocol immediately. Do not wait for symptoms to

appear.[1] This compound has vesicant-like properties due to the release of hydrochloric acid

(HCl) and reactive nitrile oxide intermediates upon contact with moisture in the skin.[1]

Mechanical Removal (0-10 Seconds):

If the substance is solid/powder: Gently brush off excess with a dry gauze to prevent

increasing the surface area or driving it into pores.
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If liquid/solution: Blot once with a dry absorbent pad; do not rub.[1]

Hydrolysis Dilution (10 Seconds - 15 Minutes):

Flush the area with tepid water for a minimum of 15 minutes.[1]

Critical: Do not use hot water; it opens pores and accelerates absorption.[1]

Neutralization (Post-Flush):

Wash gently with a soft soap (pH neutral) to remove lipophilic residues.[1]

Contraindication: Do NOT apply strong bases (like ammonia) directly to the skin to

"neutralize" the acid.[1] This can generate heat and increase tissue damage.[1]

Medical Assessment:

Seek medical attention if redness, blistering, or burning persists after 30 minutes.

Part 2: Technical Deep Dive (The "Why")
Q: Why is

-Chlorobenzaldoxime considered a high-risk irritant compared to standard organic chlorides?

A: It possesses a "Dual-Action" Irritation Mechanism. Unlike simple alkyl chlorides,

-Chlorobenzaldoxime is chemically unstable in the presence of moisture and bases.[1][2] Its
toxicity profile is driven by two simultaneous pathways:[1]

Acid Hydrolysis (Chemical Burn): Upon contact with skin moisture, the C-Cl bond hydrolyzes,

releasing Hydrochloric Acid (HCl).[1] This causes immediate chemical burns and lowers the

local pH of the tissue.

[1]

Nitrile Oxide Formation (Sensitization/Alkylation): Under physiological pH (or if improperly

neutralized with base), the compound eliminates HCl to form Benzonitrile Oxide, a highly
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reactive 1,3-dipole.[1] This species acts as a potent electrophile, capable of alkylating skin

proteins (haptenization), which leads to:

Immediate: Cellular necrosis (blistering).[1]

Delayed: Allergic Contact Dermatitis (ACD) via T-cell mediated sensitization.[1][2]

Q: Does it penetrate gloves? A: Yes. As a small, lipophilic molecule, it can permeate standard

latex gloves rapidly.[1] It also degrades nitrile rubber faster than standard solvents due to the

corrosive HCl byproduct.[1]

Part 3: Preventive Measures & PPE[1][3][4][5][6][7]
[8][9]
Q: What is the validated PPE standard for handling this compound?

A: The "Double-Barrier" System. Reliance on a single layer of nitrile is insufficient for prolonged

handling (e.g., synthesis or purification steps).[1]

PPE Component Specification Rationale

Primary Glove
Laminate Film (Silver

Shield/4H)

Impermeable to small

chlorinated organics.[1][2]

Outer Glove Nitrile (5 mil minimum)

Provides dexterity and

mechanical protection for the

inner glove.[1]

Respiratory
P100 + Organic Vapor

Cartridge

Prevents inhalation of HCl mist

and sublimated crystals.[1]

Eye Protection
Chemical Goggles (Indirect

Vent)

Prevents vapor contact; safety

glasses are insufficient for

lachrymators.[1]

Part 4: Decontamination & Spill Management[1]
Q: How do I clean up a spill without generating toxic fumes?
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A: Use the "Absorb-Hydrolyze" Method. Warning:[1] Do not add strong base (NaOH/KOH)

directly to a bulk spill.[1] This triggers rapid, exothermic elimination to the nitrile oxide, which

may polymerize violently or vaporize.

Protocol:

Containment: Cover the spill immediately with an inert absorbent (Vermiculite or dry sand).[1]

Collection: Scoop the contaminated absorbent into a wide-mouth hazardous waste jar. Do

not seal tightly initially (allow off-gassing).[1]

Surface Decontamination (The "Quench"):

Prepare a 5% Sodium Carbonate (

) solution.

Soak a paper towel in the solution and wipe the surface. This neutralizes residual HCl and

slowly converts trace oxime to benign benzohydroxamic acid derivatives.[1]

Follow with a water rinse and a final acetone wipe.[1]

Part 5: Visualizing the Hazard Pathway
The following diagram illustrates the biological interaction pathway and the decision logic for

exposure response.
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Caption: Figure 1: Dual-pathway mechanism of skin injury showing acid hydrolysis and

electrophilic attack, with corresponding response logic.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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